![molecular formula C22H28O3 B6339616 2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid CAS No. 1171923-77-5](/img/structure/B6339616.png)
2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid
Description
2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid, or 2-BMP-6-MBA, is a synthetic compound with a wide range of applications in scientific research. It has been used in the study of various biochemical and physiological processes, and its mechanism of action has been studied in detail.
Scientific Research Applications
Suzuki–Miyaura Coupling
This compound can be used in Suzuki–Miyaura (SM) coupling , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The success of SM coupling originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Protodeboronation
The compound can be used in catalytic protodeboronation of pinacol boronic esters . This process allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation . The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol .
Antioxidative Properties
The compound has been included in a series of organotin complexes showing antioxidative properties . This antioxidative activity can be beneficial in various biological and chemical processes .
Cytotoxic Properties
In addition to antioxidative properties, the compound also exhibits cytotoxic properties . This makes it a potential candidate for research in cancer treatment .
Multiferroic Materials
The compound could potentially be used in the development of multiferroic materials . These materials combine two or more different ferroic orders (viz. ferroelectric, ferromagnetic and ferroelastic) in a single phase and are utilized in a broad range of systems .
Fluorescent Proteins
Although not directly mentioned in the search results, the compound’s unique structure and properties might make it a potential candidate for research in the field of fluorescent proteins . These proteins have rich fluorescence spectra and photochemical properties, promoting widespread biological research applications .
properties
IUPAC Name |
2-[3-(5-tert-butyl-2-methylphenyl)propyl]-6-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28O3/c1-15-12-13-18(22(2,3)4)14-17(15)10-6-8-16-9-7-11-19(25-5)20(16)21(23)24/h7,9,11-14H,6,8,10H2,1-5H3,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTJSJDFECJSUFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(C)(C)C)CCCC2=C(C(=CC=C2)OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid | |
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